Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C9H7NO B1349099 2-Phenyloxazole CAS No. 20662-88-8

2-Phenyloxazole

Cat. No. B1349099
CAS RN: 20662-88-8
M. Wt: 145.16 g/mol
InChI Key: RQCBPOPQTLHDFC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Procedure details

Name
substrate
Quantity
0.6 mmol
Type
reactant
Reaction Step One
Name
effective_coupling_partner
Quantity
0 mmol
Type
reactant
Reaction Step Two
[Compound]
Name
dcypt
Quantity
0.048 mmol
Type
reagent
Reaction Step Three
Name
c2ccc(c1ncco1)cc2
Yield
56

Identifiers

NAME
1578

Inputs

Step One
Name
substrate
Quantity
0.6 mmol
Type
reactant
Smiles
CN(C)C(=O)Oc1ccccc1
Step Two
Name
effective_coupling_partner
Quantity
0 mmol
Type
reactant
Smiles
c1cocn1
Step Three
[Compound]
Name
dcypt
Quantity
0.048 mmol
Type
reagent
Smiles

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
110 °C
Other

Outcomes

Product
Details
Reaction Time
 36 h
Name
c2ccc(c1ncco1)cc2
Type
product
Smiles
c2ccc(c1ncco1)cc2
Measurements
Type Value Analysis
YIELD 56
Analyses
CUSTOM
Type
CUSTOM
Details
isolated analytical_yield

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.